Cas no 2274-13-7 (NN-Dibutylacrylamide)

• Product Name: NN-Dibutylacrylamide
• CAS No: 2274-13-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• MDL: MFCD00048762
• CID: 254168
• PubChem ID: 10419855
• Update Time: 2025-04-23

NN-Dibutylacrylamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N,N-dibutyl-
• N,N-dibutylprop-2-enamide
• N,N-Di-n-butyl acrylaMide
• NN-DIBUTYLACRYLAMIDE ---LIQUID---
• Acrylsaeure-dibutylamid
• N,N-dibuthylacrylamide
• N,N-Dibutyl-acrylamid
• N,N-dibutylacrylamide
• N,N-Di-n-butylacrylamid
• FT-0675989
• N,N-DI-n-BUTYLACRYLAMIDE
• DLJMSHXCPBXOKX-UHFFFAOYSA-N
• N,N-di-(n-butyl) Acrylamide
• NN-Dibutylacrylamide
• N, N-dibutylprop-2-enamide
• N,N-di-(n-butyl)acrylamide
• MFCD00048762
• AKOS009809683
• n-dibutylacrylamid
• DTXSID80439556
• SCHEMBL345353
• 2274-13-7

• MDL： MFCD00048762
• Inchi： 1S/C11H21NO/c1-4-7-9-12(10-8-5-2)11(13)6-3/h6H,3-5,7-10H2,1-2H3
• InChI Key： DLJMSHXCPBXOKX-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CCCC)CCCC

Computed Properties

• Exact Mass: 183.16200
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.874
• Boiling Point: 291.7°Cat760mmHg
• Flash Point: 122.4°C
• Refractive Index: 1.452
• PSA: 20.31000
• LogP: 2.60120

NN-Dibutylacrylamide Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on NN-Dibutylacrylamide

N,N-Dibutyl-2-propenamide (CAS No. 2274-13-7): A Comprehensive Overview

N,N-Dibutyl-2-propenamide, also known by its CAS registry number 2274-13-7, is a versatile organic compound with significant applications in various industrial and research settings. This compound, belonging to the class of amides, has garnered attention due to its unique chemical properties and potential for use in advanced materials and chemical synthesis.

The molecular structure of N,N-Dibutyl-2-propenamide consists of a propenamide backbone with two butyl groups attached to the nitrogen atom. This structure contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel polymers and as a precursor for functional materials.

From a chemical standpoint, N,N-Dibutyl-2-propenamide exhibits interesting reactivity due to the presence of the amide group and the bulky butyl substituents. Researchers have explored its participation in various reactions, including polymerization and cross-coupling reactions, which have opened new avenues for material science applications.

One of the most notable advancements involving N,N-Dibutyl-2-propenamide is its use in the synthesis of high-performance polymers. Scientists have demonstrated that this compound can serve as a monomer for producing polymers with enhanced mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and electronics.

Moreover, N,N-Dibutyl-2-propenamide has been utilized in peptide synthesis and drug delivery systems due to its ability to form stable bonds under mild conditions. Recent research has focused on optimizing its use in these areas to improve efficiency and reduce costs.

In terms of synthesis, N,N-Dibutyl-2-propenamide can be prepared through various methods, including the reaction of 2-propenenitrile with butanamine derivatives under specific conditions. Researchers have also explored catalytic approaches to enhance the yield and purity of this compound.

Despite its numerous applications, the handling and storage of N,N-Dibutyl-2-propenamide require careful consideration due to its sensitivity to moisture and light. Proper storage conditions are essential to maintain its stability and ensure optimal performance in downstream applications.

Looking ahead, ongoing research is focused on expanding the scope of applications for N,N-Dibutyl-2-propenamide while improving its synthesis methods for industrial scalability. Its role as a building block in organic chemistry is expected to grow further as new discoveries emerge.